Cas no 138-55-6 (Picrocrocin)

• Product Name: Picrocrocin
• CAS No: 138-55-6
• MF: C₁₆H₂₆O₇
• MW: 330.373445987701
• MDL: MFCD09752814
• CID: 142531
• PubChem ID: 130796
• Update Time: 2025-10-30

Picrocrocin Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde,4-(b-D-glucopyranosyloxy)-2,6,6-trimethyl-,(4R)-
• (4S)-2,6,6-trimethyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexene-1-carbaldehyde
• (4R)-2,6,6-trimethyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexene-1-carbaldehyde
• PICROCROCIN
• saffron-bitter
• Safranbitter
• Picrocrocine
• (R)-4-(β-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carbaldehyde
• (R)-4-(β-D-glucopyranosiloxy)-2,6,6-trimethyl-1-cyclohexene-1-carbaldehyde
• (R)-4-(beta-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde
• ON5B022511
• (1R)-4-formyl-3,5,5-trimethylcyclohex-3-en-1-yl beta-D-glucopyranoside
• 4-(beta-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde
• C17055
• 1-Cyclohexene-1-carboxaldehyde, 4-(beta-
• HY-N4114
• 1ST15440
• 1-Cyclohexene-1-carboxaldehyde, 4-(ss-D-glucopyranosyloxy)-2,6,6-trimethyl-, (4R)-
• AKOS027326831
• E80643
• CS-0032123
• AS-79122
• UNII-ON5B022511
• 1-Cyclohexene-1-carboxaldehyde, 4-(beta-D-glucopyranosyloxy)-2,6,6-trimethyl-, (4R)-
• PICROCROCIN [MI]
• (R)-2,6,6-trimethyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)cyclohex-1-ene-1-carbaldehyde
• DTXSID40160450
• (4R)-2,6,6-Trimethyl-4-[(2R,4S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexene-1-carbaldehyde
• CHEBI:53168
• 1-Cyclohexene-1-carboxaldehyde, 4-(beta-D-glucopyranosyloxy)-2,6,6-trimethyl-, (R)-
• 138-55-6
• SCHEMBL22180
• AC-34396
• NS00094694
• Saffronbitter
• (4R)-4-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,6,6-TRIMETHYL-1-CYCLOHEXENE-1-CARBOXALDEHYDE
• Q289866
• DTXCID0082941
• (4R)-4-(beta-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde
• WMHJCSAICLADIN-WYWSWGBSSA-N
• (4R)-2,6,6-trimethyl-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxycyclohexene-1-carbaldehyde
• Picrocrocin

• MDL： MFCD09752814
• Inchi： 1S/C16H26O7/c1-8-4-9(5-16(2,3)10(8)6-17)22-15-14(21)13(20)12(19)11(7-18)23-15/h6,9,11-15,18-21H,4-5,7H2,1-3H3/t9-,11-,12-,13+,14-,15-/m1/s1
• InChI Key： WMHJCSAICLADIN-WYWSWGBSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1CC(C)=C(C=O)C(C)(C)C1

Computed Properties

• Exact Mass: 330.16800
• Monoisotopic Mass: 330.16785316 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• Molecular Weight: 330.37
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196 ºC (ethyl acetate )
• Boiling Point: 520.4°Cat760mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.561
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 116.45000
• LogP: -0.49310
• Specific Rotation: D20 -58° (c = 0.6)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on Picrocrocin

Professional Introduction to Picrocrocin (CAS No. 138-55-6)

Picrocrocin, a naturally occurring compound with the chemical name 4-hydroxy-3-methoxy-2-(2-furyl)phenyl ethanone, is a derivative of phenylpropanoids and is commonly found in various plants, particularly in the genus Delphinium. This compound is widely recognized for its distinctive flavor and aroma, which are often associated with the bitter taste of certain edible flowers and herbs. With a CAS number of 138-55-6, picrocrocin has garnered significant attention in the field of natural product chemistry and pharmaceutical research due to its unique structural properties and potential biological activities.

The molecular structure of picrocrocin consists of a benzene ring substituted with a hydroxyl group, a methoxy group, and a furyl group, which contributes to its complex chemical behavior. The presence of these functional groups makes picrocrocin a versatile compound that can interact with various biological targets. Recent studies have highlighted the potential of picrocrocin as an antioxidant, anti-inflammatory, and antimicrobial agent, making it a promising candidate for further pharmacological exploration.

In the realm of natural product research, picrocrocin has been extensively studied for its role in plant defense mechanisms. The compound's ability to act as a natural pesticide and herbivore deterrent has been documented in several species of Delphinium. This natural defense mechanism has sparked interest in developing picrocrocin-based agrochemicals that could offer sustainable alternatives to synthetic pesticides. The compound's stability under various environmental conditions also makes it an attractive candidate for industrial applications.

Recent advancements in analytical chemistry have enabled more precise identification and quantification of picrocrocin in complex matrices. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing the compound's degradation products and metabolites. These analytical methods have not only enhanced our understanding of picrocrocin's chemical behavior but also provided insights into its potential pharmacokinetic properties.

The pharmacological potential of picrocrocin has been further explored through preclinical studies. Research indicates that picrocrocin exhibits significant anti-inflammatory effects by modulating key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have shown that picrocrocin possesses antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. These findings have prompted further investigation into the development of picrocrocin-based therapeutics for chronic inflammatory conditions.

In the context of traditional medicine, picrocrocin has been used for centuries due to its perceived health benefits. Traditional herbal remedies containing Delphinium species have been employed to treat various ailments, including pain and inflammation. Modern scientific research has begun to validate these traditional uses by uncovering the mechanistic basis behind picrocrocin's therapeutic effects. This convergence of traditional knowledge and contemporary scientific inquiry underscores the importance of natural products in drug discovery.

The synthesis of picrocrocin has also been a subject of interest in synthetic organic chemistry. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound. These synthetic methods not only provide researchers with a reliable source of picrocrocin but also enable modifications to its structure, leading to the development of novel derivatives with enhanced biological activity. The versatility of these synthetic approaches has opened new avenues for exploring the pharmacological potential of related compounds.

The role of picrocrocin in plant signaling pathways has recently come under scrutiny. Studies suggest that picrocrocin may play a role in mediating stress responses in plants, including resistance to pathogens and abiotic stressors. Understanding these signaling pathways could provide valuable insights into developing crops with enhanced resilience to environmental challenges. This area of research holds promise for both agricultural science and pharmaceutical development.

The safety profile of picrocrocin has been evaluated through toxicological studies, which have demonstrated its low toxicity at relevant concentrations. However, further research is needed to fully assess its long-term effects and potential side effects. Collaborative efforts between academia and industry are essential to ensure that picrocrocin-based products are safe and effective for human use. Regulatory agencies will play a crucial role in overseeing the clinical development and commercialization of these novel therapeutics.

In conclusion, picrocrocin (CAS No. 138-55-6) is a multifaceted compound with significant potential in natural product chemistry, pharmaceutical research, and agricultural science. Its unique structural properties, coupled with its diverse biological activities, make it a compelling subject for further investigation. As research continues to uncover new applications for this compound, it is likely that picrocrocin will play an increasingly important role in addressing global health challenges.